2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions, showcasing the complexity and versatility of these processes. For instance, 2-amino-4,6-dimethylnicotinic acid arylamides can be synthesized through boiling with triethyl orthoformate in acetic anhydride, leading to derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine. These compounds can also be obtained by ternary condensation involving ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and arylamines, demonstrating the compound's synthetic flexibility (Demina & Konshin, 1992).
Molecular Structure Analysis
The molecular structure of compounds closely related to "2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide" includes intricate arrangements and bonding patterns. For example, the crystal and molecular structure of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole was analyzed using various spectroscopic techniques and single-crystal X-ray diffraction. This compound crystallized in the orthorhombic space group Pna21, with the unit cell consisting of 8 asymmetric molecules, providing insights into its molecular geometry and electronic properties (Kerru et al., 2019).
Chemical Reactions and Properties
Chemical reactions involving "2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide" and similar compounds are diverse. For instance, the synthesis of 2-amino-1-(4-bromo-2, 5-dimethoxyphenyl)ethan-1-one (bk-2C-B) involved a variety of analytical techniques confirming its identity, showcasing the compound's reactivity and potential for forming various derivatives (Power et al., 2015).
Scientific Research Applications
Synthesis and Chemical Properties
Polymorphism and Salt Formation : Studies on the polymorphism and cocrystallization of analogs to 2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide, such as 2-((2,6-Dichlorophenyl)amino)benzoic acid, help in understanding the structural and chemical properties of these compounds, which can be crucial for their application in various fields including pharmaceuticals and agrochemicals (Zhoujin et al., 2022).
Synthetic Methods and Intermediates : The compound has been studied as a key intermediate in various synthetic processes. For instance, it has been used in the synthesis of herbicide intermediates like 2-aminosulfonyl-N,N-dimethylnicotinamide, showcasing its versatility in chemical synthesis (Xue-wei, 2011).
Applications in Material Science
- Photophysical and Nonlinear Optical Properties : Research on derivatives of 2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide, such as novel 4-substituted arylidene-1,3-oxazol-5-ones, has demonstrated their potential in material sciences, particularly in the study of nonlinear optical properties. These compounds have shown promising results in terms of optical limiting behavior, highlighting their potential applications in optoelectronics and photonics (Murthy et al., 2013).
Pharmaceutical Research
Antibacterial Activity : Compounds synthesized from 2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide have been tested for their antibacterial properties. For example, 2-substituted pyrido[2,3-d]pyrimidin-4(1H)-ones derived from this compound were screened for their efficacy against Gram-positive and Gram-negative bacteria, indicating its potential use in the development of new antibacterial agents (Narayana et al., 2009).
Inhibition of Nitric Oxide Production : Studies on derivatives of 2-[(2,5-dichlorophenyl)amino]-4,6-dimethylnicotinamide have revealed their potential in modulating immune responses. Particularly, certain 2-amino-4,6-dichloropyrimidine derivatives have shown significant inhibition of nitric oxide production in immune-activated cells, suggesting their potential application in treating inflammatory diseases (Jansa et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(2,5-dichloroanilino)-4,6-dimethylpyridine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2N3O/c1-7-5-8(2)18-14(12(7)13(17)20)19-11-6-9(15)3-4-10(11)16/h3-6H,1-2H3,(H2,17,20)(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGBKQZVZHGUMW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)N)NC2=C(C=CC(=C2)Cl)Cl)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2,5-Dichlorophenyl)amino]-4,6-dimethylpyridine-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.